Cas no 2172505-30-3 (4-ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-3-carboxylic acid)

• Product Name: 4-ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-3-carboxylic acid
• CAS No: 2172505-30-3
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6149191
• PubChem ID: 165517454
• Update Time: 2025-05-20

4-ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-3-carboxylic acid
• 2172505-30-3
• EN300-1528863
• 4-ethoxy-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C24H26N2O6/c1-2-31-21-13-26(12-19(21)23(28)29)22(27)11-25-24(30)32-14-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-10,19-21H,2,11-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： XDXOHKAWAUBTJY-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of 4-ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-3-carboxylic acid (CAS: 2172505-30-3)

The compound 4-ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-3-carboxylic acid (CAS: 2172505-30-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine carboxylic acid backbone, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications as a building block for novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of investigation has been the role of this compound in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy as a protected amino acid derivative, facilitating the synthesis of complex peptides with high yield and purity. The Fmoc group, in particular, provides stability under basic conditions while being readily removable under mild acidic conditions, making it an ideal choice for stepwise peptide assembly. Recent publications highlight its use in the synthesis of bioactive peptides with potential applications in oncology and immunology.

In addition to its utility in peptide synthesis, 4-ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-3-carboxylic acid has been explored as a precursor for small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported its incorporation into a series of protease inhibitors, showcasing its ability to enhance binding affinity and selectivity. The compound's pyrrolidine ring was found to contribute to conformational rigidity, thereby improving the pharmacokinetic properties of the resulting inhibitors.

Further research has delved into the compound's potential in prodrug design. Its carboxylic acid moiety allows for facile conjugation with various drug molecules, enabling the development of prodrugs with improved solubility and bioavailability. Recent preclinical studies have demonstrated the successful application of this strategy in enhancing the delivery of anticancer agents, with reduced off-target effects and improved therapeutic indices.

Despite these advancements, challenges remain in optimizing the synthetic routes for large-scale production of 4-ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-3-carboxylic acid. Current efforts are focused on developing more efficient purification techniques and minimizing side reactions during synthesis. Collaborative research between academic institutions and pharmaceutical companies is expected to address these hurdles, paving the way for broader applications of this compound in drug discovery and development.

In conclusion, the ongoing research on 4-ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-3-carboxylic acid (CAS: 2172505-30-3) underscores its versatility and potential in the pharmaceutical industry. Its applications span from peptide synthesis to prodrug design, offering exciting opportunities for the development of next-generation therapeutics. Future studies will likely explore its utility in additional therapeutic areas, further solidifying its role as a valuable tool in chemical biology and medicinal chemistry.